Cas no 93968-80-0 (N-Propionyl Mesalazine)

• Product Name: N-Propionyl Mesalazine
• CAS No: 93968-80-0
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 1000418
• Update Time: 2025-10-29

N-Propionyl Mesalazine Chemical and Physical Properties

Names and Identifiers

• N-Propionyl Mesalazine
• 2-hydroxy-5-(propanoylamino)benzoic acid
• N-Propionyl Mesalazi
• 2-hydroxy-5-propanamidobenzoic acid
• N-Propionyl Mesalamine
• 2-Hydroxy-5-[(1-oxopropyl)amino]benzoic acid (ACI)
• 2-Hydroxy-5-propionylamino-benzoic acid

• Inchi： 1S/C10H11NO4/c1-2-9(13)11-6-3-4-8(12)7(5-6)10(14)15/h3-5,12H,2H2,1H3,(H,11,13)(H,14,15)
• InChI Key： WQIMCNDDLFCXFG-UHFFFAOYSA-N
• SMILES： O=C(C1C(O)=CC=C(NC(CC)=O)C=1)O

Computed Properties

• Exact Mass: 209.06900

Experimental Properties

• PSA: 90.12000
• LogP: 2.08840

Additional information on N-Propionyl Mesalazine

N-Propionyl Mesalazine (CAS No. 93968-80-0): A Comprehensive Overview

N-Propionyl Mesalazine, also known as N-propionyl-5-aminosalicylic acid, is a derivative of mesalazine (5-aminosalicylic acid or 5-ASA), a well-known compound used in the treatment of inflammatory bowel diseases (IBD) such as ulcerative colitis and Crohn's disease. With the CAS number 93968-80-0, this compound has garnered attention for its potential therapeutic benefits and unique pharmacological properties. In this article, we delve into the chemical characteristics, applications, and current research trends surrounding N-Propionyl Mesalazine, while addressing common questions and search queries related to this compound.

The chemical structure of N-Propionyl Mesalazine features a propionyl group attached to the amino group of mesalazine. This modification enhances its stability and bioavailability, making it a promising candidate for drug development. Researchers have explored its anti-inflammatory and immunomodulatory effects, particularly in the context of gastrointestinal disorders. Unlike its parent compound, N-Propionyl Mesalazine exhibits slower metabolism, which may contribute to prolonged therapeutic effects and reduced dosing frequency.

One of the most searched questions about N-Propionyl Mesalazine is its mechanism of action. Studies suggest that it works by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species, thereby alleviating inflammation in the gut lining. This aligns with the growing interest in targeted therapies for IBD, as patients and healthcare providers seek alternatives to traditional treatments with fewer side effects. Additionally, its potential role in microbiome modulation has sparked curiosity, given the increasing focus on gut health and the gut-brain axis.

The applications of N-Propionyl Mesalazine extend beyond IBD. Recent studies have investigated its efficacy in other inflammatory conditions, such as rheumatoid arthritis and dermatitis. This versatility has made it a subject of interest in drug repurposing research, a hot topic in the pharmaceutical industry. Furthermore, its compatibility with nanotechnology-based drug delivery systems has been explored, addressing the demand for more efficient and patient-friendly formulations.

From a market perspective, the demand for N-Propionyl Mesalazine is expected to rise, driven by the increasing prevalence of chronic inflammatory diseases and the need for safer therapeutics. Analysts highlight its potential in personalized medicine, as genetic and microbiome profiling become more accessible. However, challenges such as regulatory approvals and large-scale production remain hurdles for widespread adoption.

In conclusion, N-Propionyl Mesalazine (CAS No. 93968-80-0) represents a promising avenue in the field of anti-inflammatory therapeutics. Its unique properties, coupled with ongoing research into its broader applications, position it as a compound to watch in the coming years. Whether you're a researcher, healthcare professional, or simply curious about innovative treatments for inflammation, understanding this compound's potential can provide valuable insights into the future of medicine.